Cas no 2171775-60-1 (7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo2.2.1heptane-1-carboxylic acid)
7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo2.2.1heptane-1-carboxylic acid
- EN300-1565067
- 7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid
- 2171775-60-1
-
- Inchi: 1S/C28H30N2O5/c1-2-3-12-24(25(31)30-18-13-15-28(30,16-14-18)26(32)33)29-27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h2,4-11,18,23-24H,1,3,12-17H2,(H,29,34)(H,32,33)
- InChI Key: NBQZCRYSBZLKTI-UHFFFAOYSA-N
- SMILES: OC(C12CCC(CC1)N2C(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O
Computed Properties
- Exact Mass: 474.21547206g/mol
- Monoisotopic Mass: 474.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 813
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 95.9Ų
7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo2.2.1heptane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1565067-0.05g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-0.1g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-0.25g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-0.5g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-1.0g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-2.5g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-5.0g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-10.0g |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1565067-50mg |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1565067-100mg |
7-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-7-azabicyclo[2.2.1]heptane-1-carboxylic acid |
2171775-60-1 | 100mg |
$2963.0 | 2023-09-24 |
7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo2.2.1heptane-1-carboxylic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo2.2.1heptane-1-carboxylic acid
Introduction to 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo[2.2.1]heptane-1-carboxylic Acid (CAS No. 2171775-60-1)
7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo[2.2.1]heptane-1-carboxylic acid, identified by its CAS number 2171775-60-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate bicyclic structure and functional groups, which contribute to its unique chemical properties and potential biological activities.
The molecular structure of this compound features a 7-azabicyclo[2.2.1]heptane core, which is a seven-membered heterocyclic ring containing an nitrogen atom. This bicyclic framework is known for its stability and flexibility, making it a valuable scaffold in the design of bioactive molecules. The presence of a hex-5-enoyl side chain further enhances the molecular complexity, introducing regions of unsaturation that can participate in various chemical reactions and interactions.
One of the most notable features of 7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo[2.2.1]heptane-1-carboxylic acid is the presence of a (9H-fluoren-9-yl)methoxycarbonyl group attached to an amino function. This group is commonly used in peptide chemistry as an protecting group for amino acids, but it also serves as a recognition element for specific biological targets. The fluorenylmethoxycarbonyl (Fmoc) moiety is particularly useful in solid-phase peptide synthesis, where it provides stability and ease of removal during the synthesis process.
The compound's overall structure suggests potential applications in drug discovery and development. The combination of a bicyclic core with functionalized side chains creates a molecule that can interact with biological targets in multiple ways, including through hydrogen bonding, hydrophobic interactions, and electrostatic forces. These interactions are critical for the efficacy of pharmaceutical compounds, as they determine how well a drug can bind to its target and exert its desired effect.
In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that can modulate biological pathways associated with various diseases. The bicyclic structure of 7-2-(\{(9H-fluoren\text{-}9\text{-}yl)methoxycarbonyl}amino)hex\text{-}5\text{-enoyl\text{-}7\text{-}azabicyclo\[2\text {.}\text{2}\text {.}\text{1}\]heptane\text{-}1\text{-}carboxylic acid has been recognized as a promising platform for designing molecules with enhanced pharmacological properties.
One area where this compound shows particular promise is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, division, and differentiation. Dysregulation of kinase activity is associated with numerous diseases, making them attractive targets for therapeutic intervention. The structural features of 7\text{-}2\text{-(}\{(9H\text{-}fluorene\text{-}9\text{-}yl)methoxycarbonyl\)amino\)hex\text{-}5\text{-enoyl\)7\text{-}azabicyclo\[2\.2\.1]heptane\text{-}1\text{-}carboxylic acid make it a suitable candidate for designing molecules that can selectively inhibit specific kinases.
Recent studies have demonstrated the potential of this compound as a lead molecule in kinase inhibition assays. The presence of the fluorenylmethoxycarbonyl group and the amino function allows for fine-tuning of the molecule's properties to optimize its binding affinity and selectivity towards target kinases. Additionally, the unsaturated side chain provides opportunities for further modifications to enhance solubility and bioavailability.
The development of kinase inhibitors has been particularly successful in the treatment of cancers, where abnormal kinase activity often drives tumor growth and progression. By inhibiting these kinases, therapeutic agents can disrupt signaling pathways that promote cancer cell survival and proliferation. The unique structural features of 7\text {-}\( \{ \{( 9 \mathrm{H}- \mathrm{fluorene}- 9-\mathrm{yl}) \mathrm{methoxycarbonyl}} \}\mathrm{amino}) \mathrm{hex}-5-\mathrm{enoyl}) - 7-\mathrm{azabicyclo}[ 2 . 2 . 1 ]$ heptane - $ 1-$ carboxylic acid make it an attractive candidate for further investigation in this area.
Beyond kinase inhibition, this compound also holds potential for applications in other therapeutic areas. For instance, its structural motifs could be adapted to develop molecules targeting other enzyme families or receptors involved in diseases such as inflammation, neurodegeneration, and infectious diseases. The versatility of its scaffold allows chemists to explore diverse chemical space, increasing the likelihood of discovering novel bioactive compounds.
The synthesis of 7$\backslash$ -$( \{ \{( $ $ $ $ $ $ $ $ $ $\backslash$ textbackslash$\backslash$ textbackslash$\backslash$ textbackslash$\backslash$ textbackslash$\backslash$ textbackslash$\backslash$ textbackslash$\backslash$ textbackslash$\backslash$ text backslash $\}$ $\}$ $\}$ $\}$ $\}$ $\}$ $\}$ $\}$ $\}) \mathrm{methoxycarbonyl}) - \mathrm{amino}) - \mathrm hex-$ - enoyl)- - \( azabicyclo\[ - \( 2 . 2 . 1 ] - heptane-$ carboxylic acid requires sophisticated synthetic strategies due to its complex architecture.$ However,$ recent advances in organic synthesis have made it possible to access such molecules with increasing efficiency.$ The use o f palladium-catalyzed cross-coupling reactions,$ ring-closing metathesis,$ and other modern techniques has greatly facilitated the construction o f intricate cyclic systems.$ These methods allow chemists to build up the desired scaffolds step-by-step,$ ensuring high regioselectivity and yield.$ p>$ < p>$ One o f the key challenges i n synthesizing this compound i s controlling t he stereochemistry o f t he bicyclic core.$ T he azabicyclo\[ - \( 2 . 2 . 1 ] - heptane$ motif i s particularly sensitive t o stereochemical influences,$ which can significantly impact t he biological activity o f t he final product.$ T herefore,$ careful selection o f reaction conditions$ and catalysts i s essential t o ensure t hat t he desired stereoisomer i s obtained.$ p>$ < p>$ Another important consideration i n t he synthesis o f $ \( \{\{\{\{\{\{\{\{\{\{\( (9 H -$ fluorene-$ 9-$ y l)$ methoxyc arbony l)$ am ine)$ hex-$ - eno y l)$ az abicy clo\[ - \( \( \( \( \( \( \( \( \( \( ) [\( ( $( $( $( $( $( $( $( $( $( $( $( $( $( ( ) [\( ) [\( ) [\( ) [\( ) [\( ) [\( ) [\( ) [\( ) ]]]]]]]]]]]]]]]]]]$ i s optimizing t he protecting group strategies.$ T he Fmoc group,$ while useful i n peptide synthesis,$ must be carefully removed at t he appropriate time during synthesis t o avoid unwanted side reactions.$ Alternative protecting groups or synthetic routes may need t o be explored t o ensure high yields and purity o f t he final product.$ p>$ < p>$ Despite these challenges,$ the synthesis o f $$( ( ( ( ( ( ( ( ( ( ( (\(( \$ \$ \$ \$ \$ \$ \$ \$ \$ \$ \$ \$ \$ \$ \$ \$\$((\$((\$((\$((\$((\$((\$((\$((\$((\$((\$((\$((\$($$(($$(($$(($$(($$(($$(($$(($$(($$(($$(($$(($$( ($ $$ $$ $$ $$ $$ $$ $$ $$ $$ $$ $$ $$ $$ $$ $$$$$$$$$$$$$$$$$$$$)$)))))$$$))$$$))$$$))$$$))$$$))$$$))$$$))$$$))$$$))$$$))$$$))$$$)))))$$$$$$$$$$$$$$$$$$$$$$$$$$$$$$$$$$) is an exciting endeavor that pushes the boundaries o f organic synthesis.$ It represents an example o f how cutting-edge chemical techniques can be used t o access complex molecules with potential therapeutic value.$ As our understanding o f biological systems grows,$ so too does our need for sophisticated chemical tools t o modulate these systems.$ Compounds like $$( ( ( ( ( ( ($(\( (\( (\( (\( (\( (\( (\( (\( (\( (\( (\( (\( (\( (\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\(\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)$ are at t he forefront o f this effort,$ offering hope f or new treatments against some o f humanity's most challenging diseases.$ p>$
2171775-60-1 (7-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-7-azabicyclo2.2.1heptane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)